Cas no 64700-13-6 (b-Alanine-3,3-t2 (9CI))

• Product Name: b-Alanine-3,3-t2 (9CI)
• CAS No: 64700-13-6
• MF: C₃H₇NO₂
• MW: 93.1093995571136
• CID: 502853
• PubChem ID: 90474450
• Update Time: 2025-04-19

b-Alanine-3,3-t2 (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Alanine-3,3-t2 (9CI)
• ALANINE, BETA-[3-3H(N)]
• Alanine,beta-[3-3h(N)]
• Beta-alanine,[3-3H(N)]
• 64700-13-6

• Inchi： 1S/C3H7NO2/c4-2-1-3(5)6/h1-2,4H2,(H,5,6)/i2T2
• InChI Key： UCMIRNVEIXFBKS-BMCFWTDKSA-N
• SMILES： OC(CC([3H])([3H])N)=O

Computed Properties

• Exact Mass: 93.064126965g/mol
• Monoisotopic Mass: 93.064126965g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 63.3Ų